Cas no 54486-05-4 ((4-Methoxy-2,3,6-trimethylbenzyl)-triphenylphosphonium Bromide)

(4-Methoxy-2,3,6-trimethylbenzyl)-triphenylphosphonium bromide is a phosphonium salt widely used in organic synthesis, particularly in Wittig reactions for the formation of carbon-carbon double bonds. The methoxy and trimethyl substituents on the benzyl group enhance its stability and reactivity, making it a valuable reagent for selective olefination processes. Its well-defined structure ensures consistent performance in the synthesis of complex alkenes, while the bromide counterion facilitates solubility in polar organic solvents. This compound is particularly advantageous in sterically demanding transformations, offering high yields and minimal side products. Its utility extends to pharmaceutical and materials science applications where precise alkene formation is required.

(4-Methoxy-2,3,6-trimethylbenzyl)-triphenylphosphonium Bromide structure

54486-05-4 structure

Product Name:(4-Methoxy-2,3,6-trimethylbenzyl)-triphenylphosphonium Bromide

CAS No:54486-05-4

MF:C₂₉H₃₀BrOP

MW:505.425668239594

CID:1063275

PubChem ID:20143869

Update Time:2025-06-06

(4-Methoxy-2,3,6-trimethylbenzyl)-triphenylphosphonium Bromide Chemical and Physical Properties

Names and Identifiers

- (4-Methoxy-2,3,6-trimethylbenzyl)-triphenylphosphonium Bromide
- Bromo(4-methoxy-2,3,6-trimethylbenzyl)triphenylphosphorane
- SCHEMBL10457544
- (4-Methoxy-2,3,6-trimethylbenzyl)triphenylphosphonium bromide
- (4-methoxy-2,3,6-trimethylphenyl)methyl-triphenylphosphanium;bromide
- 4-Methoxy-2,3,6-trimethylbenzyl)-triphenylphosphonium Bromide
- 54486-05-4
- DB-309995
- Inchi： 1S/C29H30OP.BrH/c1-22-20-29(30-4)24(3)23(2)28(22)21-31(25-14-8-5-9-15-25,26-16-10-6-11-17-26)27-18-12-7-13-19-27;/h5-20H,21H2,1-4H3;1H/q+1;/p-1
- InChI Key： IYZVCXOMXVTXGD-UHFFFAOYSA-M
- SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC1C(C)=CC(=C(C)C=1C)OC

Computed Properties

Exact Mass: 504.12200
Monoisotopic Mass: 504.12177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 32
Rotatable Bond Count: 6
Complexity: 483
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Solubility: Chloroform, Dichloromethane, Ethanol, Methanol
Stability/Shelf Life: At 00C.
PSA: 22.82000
LogP: 6.96010

(4-Methoxy-2,3,6-trimethylbenzyl)-triphenylphosphonium Bromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M271000-100mg	(4-Methoxy-2,3,6-trimethylbenzyl)-triphenylphosphonium Bromide	54486-05-4		100mg	$173.00	2023-05-18
TRC	M271000-1g	(4-Methoxy-2,3,6-trimethylbenzyl)-triphenylphosphonium Bromide	54486-05-4		1g	$1326.00	2023-05-18